Cas no 238-84-6 (1,2-Benzofluorene)

• Product Name: 1,2-Benzofluorene
• CAS No: 238-84-6
• MF: C₁₇H₁₂
• MW: 216.277184486389
• MDL: MFCD00039578
• CID: 256661
• PubChem ID: 160871338
• Update Time: 2025-04-19

1,2-Benzofluorene Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[a]fluorene
• 1,2-Benzofluorene
• 1,2-Benzofluorene Solution
• 11H-BENZO(A)FLUORENE
• 1.2-benzfluorene
• 11H-Benzo[a]fluorene1000µg
• b(a)f
• benz[a]fluorene
• BENZO(A)FLUORENE
• CHRYSOFLUORENE
• Benzo[a]fluorene
• alpha-Naphthofluorene
• Benzo(a)fluorene (VAN)
• 65EP6ZT62K
• 2,3-Benzopyrene
• 11H-Benzo[a]fluorene #
• HKMTVMBEALTRRR-UHFFFAOYSA-
• HKMTVMBEALTRRR-UHFFFAOYSA-N
• NSC89262
• MFCD00039578
• NSC 89262
• Benzo[a]fluorene 10 microg/mL in Acetonitrile
• NSC-89262
• FT-0631887
• A930239
• HSDB 8435
• T70617
• Q2896787
• 30777-18-5
• 11H-Benzo[a]fluorene, >=98.0%
• CHEBI:82402
• BENZO(A)FLUORENE [IARC]
• BS-44187
• EINECS 250-335-3
• AKOS015906676
• B3931
• 238-84-6
• UNII-65EP6ZT62K
• J-015257
• InChI=1/C17H12/c1-3-7-14-12(5-1)9-10-16-15-8-4-2-6-13(15)11-17(14)16/h1-10H,11H2
• DTXSID3075204
• CHEMBL1797296
• C19343
• EINECS 205-944-9
• NS00009726
• DB-046282

• MDL： MFCD00039578
• Inchi： 1S/C17H12/c1-3-7-14-12(5-1)9-10-16-15-8-4-2-6-13(15)11-17(14)16/h1-10H,11H2
• InChI Key： HKMTVMBEALTRRR-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C=CC=1C1C=CC=CC=1C2

Computed Properties

• Exact Mass: 216.09400
• Monoisotopic Mass: 216.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Needle like crystals.
• Density: 1.1020 (estimate)
• Melting Point: 181.0 to 187.0 deg-C
• Boiling Point: 407°C(lit.)
• Flash Point: 11 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: dioxane: soluble0.1g/10 mL, clear, colorless
• PSA: 0.00000
• LogP: 4.41100
• λmax: 433(THF)(lit.)
• Solubility: Soluble in ether \ chloroform and hot benzene, slightly soluble in ethanol
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

1,2-Benzofluorene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H410
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 36/37-45
• RTECS：DF6382000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：R11; R23/24/25; R39/23/24/25
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes